Cas no 2171422-46-9 (3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}propanoic acid)

• Product Name: 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}propanoic acid
• CAS No: 2171422-46-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5961709
• PubChem ID: 165549467
• Update Time: 2025-05-19

3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}propanoic acid
• 3-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-2-yl}propanoic acid
• EN300-1482074
• 2171422-46-9

• Inchi： 1S/C28H34N2O5/c1-18(2)26(27(33)30-16-8-7-9-19(30)14-15-25(31)32)29-28(34)35-17-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,18-19,24,26H,7-9,14-17H2,1-2H3,(H,29,34)(H,31,32)/t19?,26-/m1/s1
• InChI Key： AUKJDIFAZVQUFS-COTLDPOVSA-N
• SMILES： O=C([C@@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1CCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}propanoic acid

Introduction to 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}propanoic Acid (CAS No. 2171422-46-9)

3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}propanoic acid, identified by its CAS number 2171422-46-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, characterized by its intricate structural framework, combines elements that make it a promising candidate for various biochemical applications. The presence of a fluoren-9-yl moiety and a piperidin-2-yl group contributes to its unique chemical properties, which are being explored for their potential in modulating biological pathways.

The compound’s structure incorporates a methylbutanoyl side chain, which is linked to a piperidine ring through an amide bond. This configuration suggests that the molecule may exhibit both lipophilic and hydrophilic characteristics, making it adaptable for solubility in multiple environments. The fluoren-9-ylmethoxycarbonyl substituent further enhances its complexity, potentially influencing its reactivity and interaction with biological targets. Such structural features are often engineered to optimize pharmacokinetic profiles, including bioavailability and metabolic stability.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules with fluorinated aromatic rings, such as fluorene derivatives, due to their enhanced metabolic stability and improved binding affinity to biological receptors. The incorporation of a fluoren-9-yl group in this compound aligns with this trend, positioning it as a valuable scaffold for drug discovery. Researchers have been particularly interested in how such modifications can influence the compound’s pharmacological activity, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

The piperidin-2-yl moiety is another key feature that warrants detailed examination. Piperidine derivatives are well-documented for their role in medicinal chemistry, often serving as privileged structures in small-molecule drugs. Their ability to occupy specific binding pockets in proteins makes them ideal candidates for modulating enzyme activity and receptor interactions. In the case of 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}propanoic acid, the stereochemistry at the 2-position (indicated by (2R)) suggests careful consideration during synthesis to ensure optimal biological activity.

Current research efforts are focused on understanding how structural modifications can enhance the therapeutic potential of this compound. One area of interest is its potential as an intermediate in the synthesis of more complex pharmacophores. The presence of an amide linkage provides a versatile handle for further chemical derivatization, allowing researchers to explore diverse chemical space. This flexibility is crucial for developing molecules with tailored properties, such as improved selectivity or reduced toxicity.

Another avenue being explored is the compound’s potential role in modulating neurotransmitter systems. Given the prevalence of piperidine derivatives in drugs targeting CNS disorders, it is plausible that this compound could interact with receptors such as serotonin or dopamine transporters. Preliminary studies have suggested that structurally similar compounds may exhibit effects on neuronal signaling pathways, making them candidates for treating conditions like depression or neurodegenerative diseases. Further investigation into the pharmacological profile of 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}propanoic acid could uncover novel therapeutic applications.

The synthetic route to this compound also deserves attention. The introduction of the fluoren-9-ylmethoxycarbonyl group necessitates sophisticated synthetic methodologies to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce aryl moieties into complex molecular frameworks. Similarly, the installation of the piperidine ring requires careful control over reaction conditions to achieve the desired stereospecificity. These synthetic challenges highlight the compound’s complexity but also underscore its potential value as a building block for more advanced drug candidates.

In conclusion, 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}propanoic acid (CAS No. 2171422-46-9) represents a fascinating subject of study in medicinal chemistry. Its unique structural features—comprising a fluoren-9-yl group, a methylbutanoyl side chain, and a piperidin-2-yloxy substituent—position it as a promising candidate for further exploration in drug discovery. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this one will play an increasingly important role in developing next-generation pharmaceuticals.